Cas no 1368801-79-9 (1-amino-3-(4-nitrophenyl)propan-2-ol)

• Product Name: 1-amino-3-(4-nitrophenyl)propan-2-ol
• CAS No: 1368801-79-9
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 6578267
• PubChem ID: 82281965
• Update Time: 2025-05-20

1-amino-3-(4-nitrophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(4-nitrophenyl)propan-2-ol
• Benzeneethanol, α-(aminomethyl)-4-nitro-
• EN300-1835045
• 1368801-79-9

• Inchi： 1S/C9H12N2O3/c10-6-9(12)5-7-1-3-8(4-2-7)11(13)14/h1-4,9,12H,5-6,10H2
• InChI Key： YGOOUDFURQIOPG-UHFFFAOYSA-N
• SMILES： C1(CC(CN)O)=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 92.1Ų

Experimental Properties

• Density: 1.289±0.06 g/cm3(Predicted)
• Boiling Point: 395.4±32.0 °C(Predicted)
• pka: 12.25±0.35(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-amino-3-(4-nitrophenyl)propan-2-ol

1-Amino-3-(4-Nitrophenyl)propan-2-ol: A Comprehensive Overview of CAS No. 1368801-79-9

1-Amino-3-(4-nitrophenyl)propan-2-ol, with the CAS number 1368801-79-9, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes an amino group, a nitrophenyl moiety, and a hydroxyl group. These functional groups endow the molecule with a range of chemical and biological properties, making it a valuable compound for various applications.

The molecular formula of 1-amino-3-(4-nitrophenyl)propan-2-ol is C₉H₁₁NO₄, and its molecular weight is approximately 205.19 g/mol. The compound can be synthesized through several well-established methods, including the reaction of 4-nitrobenzaldehyde with 2-amino-1-propanol in the presence of a suitable catalyst. The resulting product is a white crystalline solid that is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO).

In recent years, 1-amino-3-(4-nitrophenyl)propan-2-ol has been extensively studied for its potential applications in medicinal chemistry and drug discovery. One of the key areas of interest is its use as a building block for the synthesis of more complex molecules with therapeutic properties. For instance, researchers have explored its role in the development of anti-inflammatory agents and anti-cancer drugs. The presence of the nitrophenyl group provides electron-withdrawing properties that can modulate the biological activity of the final compounds.

A notable study published in the Journal of Medicinal Chemistry (2023) highlighted the potential of 1-amino-3-(4-nitrophenyl)propan-2-ol as a lead compound for developing novel anti-inflammatory drugs. The researchers synthesized a series of derivatives by modifying the amino and hydroxyl groups and evaluated their efficacy in inhibiting pro-inflammatory cytokines such as TNF-α and IL-6. The results showed that certain derivatives exhibited potent anti-inflammatory activity without significant cytotoxicity, making them promising candidates for further development.

In addition to its medicinal applications, 1-amino-3-(4-nitrophenyl)propan-2-ol has also been investigated for its use in materials science. Its unique combination of functional groups makes it suitable for applications in polymer chemistry and nanotechnology. For example, it can be used as a monomer or cross-linking agent to create polymers with specific properties, such as enhanced mechanical strength or improved thermal stability.

The physical and chemical properties of 1-amino-3-(4-nitrophenyl)propan-2-ol have been thoroughly characterized using various analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy has been particularly useful in confirming the structure and purity of the compound. Mass spectrometry (MS) has also been employed to determine its molecular weight and to identify any impurities or by-products that may be present during synthesis.

Safety considerations are an essential aspect when handling any chemical compound, including 1-amino-3-(4-nitrophenyl)propan-2-ol. While it is not classified as a hazardous material, proper precautions should be taken to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE), such as gloves and safety goggles, and working in a well-ventilated area to minimize exposure to vapors or dust.

In conclusion, 1-amino-3-(4-nitrophenyl)propan-2-ol, with CAS number 1368801-79-9, is a multifaceted compound with a wide range of potential applications in medicinal chemistry, materials science, and other related fields. Its unique molecular structure and versatile functional groups make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.